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Compound of Interest

Compound Name: RU 59063

Cat. No.: B1680189 Get Quote

Technical Support Center: RU 59063
This technical support center provides best practices for the storage and handling of RU
59063, a nonsteroidal selective androgen receptor modulator (SARM). It is intended for

researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is RU 59063?

A1: RU 59063 is a nonsteroidal androgen or selective androgen receptor modulator (SARM)

first described in 1994.[1] It is a high-affinity ligand for the androgen receptor (AR) and is

characterized as an N-substituted arylthiohydantoin.[2] While initially investigated as a potent

antiandrogen, subsequent research revealed its dose-dependent androgenic activity.[1]

Q2: What is the mechanism of action of RU 59063?

A2: As a SARM, RU 59063 functions by binding to the androgen receptor. This binding event

initiates a conformational change in the receptor, leading to the dissociation of heat shock

proteins, dimerization of the receptor, and translocation to the nucleus. Inside the nucleus, the

RU 59063-AR complex binds to Androgen Response Elements (AREs) on the DNA, which in

turn modulates the transcription of target genes.

Q3: What are the primary research applications for RU 59063?
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A3: Given its high affinity and selectivity for the androgen receptor, RU 59063 is primarily used

in research to study androgen receptor signaling pathways in various physiological and

pathological contexts. It can be a valuable tool in cell-based assays to investigate the effects of

androgen receptor modulation.

Q4: What are the key chemical properties of RU 59063?

A4: The key chemical properties of RU 59063 are summarized in the table below.

Property Value

Molecular Formula C₁₇H₁₈F₃N₃O₂S

Molecular Weight 385.40 g/mol

CAS Number 155180-53-3

Storage and Handling
Proper storage and handling of RU 59063 are critical to maintain its stability and ensure the

reproducibility of experimental results.

Storage Recommendations
Condition Solid Form Stock Solution

Short-term Room temperature 4°C (up to 2 weeks)

Long-term -20°C -20°C (up to 1 year) or -80°C

Store in a cool, dry, and dark place. Protect from direct sunlight and moisture.

Reconstitution Protocol
It is recommended to prepare a concentrated stock solution of RU 59063 in a suitable solvent,

which can then be diluted to the final working concentration in cell culture media.

Recommended Solvent: Dimethyl sulfoxide (DMSO)

Procedure:
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Equilibrate the vial of RU 59063 powder to room temperature before opening.

Add the appropriate volume of DMSO to the vial to achieve a desired stock concentration

(e.g., 10 mM).

Vortex the solution until the powder is completely dissolved. Gentle warming (e.g., in a 37°C

water bath) may assist in dissolution, but avoid excessive heat.

Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.

Store the aliquots at -20°C or -80°C.

Experimental Protocols
Cell-Based Androgen Receptor Activity Assay
This protocol provides a general framework for assessing the activity of RU 59063 in a cell-

based reporter gene assay.

Materials:

RU 59063

A suitable mammalian cell line expressing the androgen receptor (e.g., PC-3, LNCaP, or a

transiently transfected cell line like HEK293T)

An androgen-responsive reporter plasmid (e.g., containing a luciferase or GFP gene under

the control of an ARE promoter)

Appropriate cell culture media and supplements

Transfection reagent (if applicable)

Lysis buffer and substrate for the reporter assay (e.g., luciferase assay system)

Multi-well plates (e.g., 96-well)

Methodology:
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Cell Seeding: Seed the cells in a 96-well plate at a density that will result in 70-80%

confluency at the time of treatment.

Transfection (if necessary): If using a transiently transfected cell line, co-transfect the cells

with the androgen receptor expression plasmid and the androgen-responsive reporter

plasmid according to the manufacturer's protocol for the transfection reagent.

Compound Preparation: Prepare serial dilutions of the RU 59063 stock solution in the

appropriate cell culture medium. The final DMSO concentration in the media should be kept

low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Cell Treatment: Remove the old media from the cells and replace it with the media

containing the different concentrations of RU 59063. Include appropriate controls: a vehicle

control (media with DMSO only) and a positive control (e.g., dihydrotestosterone, DHT).

Incubation: Incubate the cells for a predetermined period (e.g., 18-24 hours) to allow for

changes in reporter gene expression.

Assay Measurement: Following incubation, lyse the cells and measure the reporter gene

activity according to the manufacturer's instructions for the specific assay system being

used.

Troubleshooting Guide
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Issue Possible Cause(s) Suggested Solution(s)

Compound precipitation in

media

- The final concentration of RU

59063 is too high. - The DMSO

concentration is too high,

causing the compound to fall

out of solution when diluted in

aqueous media.

- Lower the final concentration

of RU 59063. - Ensure the final

DMSO concentration is at a

non-toxic and soluble level

(e.g., ≤ 0.1%). - Prepare

intermediate dilutions in media

to avoid shocking the

compound out of solution.

No observable effect or low

signal

- The concentration of RU

59063 is too low. - The

incubation time is not optimal. -

The cell line does not express

sufficient levels of the

androgen receptor. - The

reporter system is not sensitive

enough.

- Perform a dose-response

experiment with a wider range

of concentrations. - Optimize

the incubation time. - Confirm

androgen receptor expression

in your cell line via Western

blot or qPCR. - Use a more

sensitive reporter assay

system.

High background signal in

vehicle control

- The reporter plasmid has

high basal activity. - The cell

culture media contains

endogenous androgens.

- Use a reporter plasmid with

lower basal activity. - Use

charcoal-stripped serum in the

cell culture media to remove

endogenous steroids.

Inconsistent results between

experiments

- Variation in cell seeding

density. - Inconsistent

incubation times. - Instability of

the RU 59063 stock solution

due to multiple freeze-thaw

cycles.

- Ensure consistent cell

seeding and incubation times.

- Aliquot the stock solution to

avoid repeated freeze-thaw

cycles.
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Caption: Androgen receptor signaling pathway activated by RU 59063.
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Caption: General workflow for a cell-based reporter assay.
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Caption: Troubleshooting logic for inconsistent experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Best practices for storing and handling RU 59063].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680189#best-practices-for-storing-and-handling-ru-
59063]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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